
Introduction: The Strategic Value of
Polysubstituted Aromatics

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 3,5-Dibromo-2-iodobenzoic acid

CAS No.: 15396-40-4

Cat. No.: B14150813

Get Quote

In the landscape of modern drug discovery and materials science, the precise arrangement of

functional groups on an aromatic scaffold is paramount. Halogenated benzoic acids, in

particular, serve as exceptionally versatile building blocks. The introduction of halogens can

profoundly influence a molecule's pharmacokinetic and pharmacodynamic properties, including

lipophilicity, metabolic stability, and binding affinity. 3,5-Dibromo-2-iodobenzoic acid is a

prime exemplar of such a strategic intermediate. Its unique trifunctionalization, featuring a

carboxylic acid and three distinct halogen-carbon bonds, offers a rich platform for complex

molecular architecture. The differential reactivity of the carbon-iodine versus carbon-bromine

bonds provides a powerful tool for regioselective transformations, making it a molecule of

significant interest for researchers and synthetic chemists.

This guide provides a comprehensive overview of the chemical properties, spectroscopic

signature, and synthetic potential of 3,5-Dibromo-2-iodobenzoic acid, offering field-proven

insights for its application in advanced chemical synthesis.
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The foundational step in utilizing any chemical intermediate is a thorough understanding of its

intrinsic properties. While 3,5-Dibromo-2-iodobenzoic acid is a highly specific and likely not

commercially common compound, its properties can be reliably predicted based on its

constituent parts and data from closely related analogues.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties. Data for related

isomers are used to provide context and estimated values where direct experimental data is

unavailable.

Property Value / Predicted Value Source / Rationale

Molecular Formula C₇H₃Br₂IO₂ Based on Structure

Molecular Weight 404.81 g/mol Calculated

Appearance
Predicted: White to off-white or

pale yellow solid

Analogy to other halogenated

benzoic acids[1]

Melting Point Predicted: >200 °C

High degree of substitution

and molecular weight suggest

a high melting point, similar to

related compounds like 3-

Bromo-5-iodobenzoic acid

(219-221 °C)

Solubility

Predicted: Soluble in polar

organic solvents (DMSO, DMF,

Methanol, Ethanol); sparingly

soluble in water

Carboxylic acid group imparts

some polarity, but the heavily

halogenated ring reduces

aqueous solubility[2][3]

pKa Predicted: ~2.5 - 3.5

The electron-withdrawing

halogens increase the acidity

of the carboxylic acid

compared to benzoic acid (pKa

4.2)
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Spectroscopic analysis is critical for confirming the identity and purity of a synthesized

compound. The expected spectral data for 3,5-Dibromo-2-iodobenzoic acid are as follows:

¹H NMR Spectroscopy: The spectrum is expected to be simple and highly informative. Two

signals, corresponding to the two aromatic protons, should appear as doublets in the

downfield region (typically δ 7.5-8.5 ppm). The ortho-coupling between these protons would

result in a small coupling constant (J ≈ 2-3 Hz).

¹³C NMR Spectroscopy: The spectrum will show seven distinct signals: one for the carbonyl

carbon (δ ~165-170 ppm) and six for the aromatic carbons. The carbons directly bonded to

the halogens will be significantly shifted; the carbon attached to iodine (C-I) will appear at a

characteristically high field (δ ~90-100 ppm) due to the heavy atom effect, while the C-Br

carbons will be in the range of δ 110-125 ppm.

Infrared (IR) Spectroscopy: The IR spectrum provides a clear signature of the key functional

groups.[4]

O-H Stretch: A very broad absorption band from ~2500 to 3300 cm⁻¹, characteristic of the

hydrogen-bonded carboxylic acid hydroxyl group.

C=O Stretch: A strong, sharp absorption band around 1680-1710 cm⁻¹, corresponding to

the carbonyl of the aromatic carboxylic acid.

C-O Stretch: A medium intensity band in the 1210-1320 cm⁻¹ region.

C-Br/C-I Stretches: Absorptions in the fingerprint region (< 800 cm⁻¹) corresponding to the

carbon-halogen bonds.

Mass Spectrometry (MS): The mass spectrum will be distinguished by its molecular ion peak

([M]⁺) at m/z 405 (for the most common isotopes ⁷⁹Br, ¹²⁷I). The key feature will be the

isotopic pattern from the two bromine atoms, resulting in a characteristic 1:2:1 ratio for the

[M]⁺, [M+2]⁺, and [M+4]⁺ peaks. Common fragmentation pathways include the loss of •OH

(m/z 388), •COOH (m/z 360), and subsequent loss of halogen atoms.[5]
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A robust and reproducible synthesis is the gateway to utilizing any chemical building block.

While a specific documented synthesis for 3,5-Dibromo-2-iodobenzoic acid is not readily

found in top-tier literature, a reliable route can be designed based on well-established

organometallic and diazotization chemistries. The most logical precursor is 2-amino-3,5-

dibromobenzoic acid.

Hypothetical Synthesis via Sandmeyer Reaction
The Sandmeyer reaction, a cornerstone of aromatic chemistry, provides a reliable method for

converting an aniline to a variety of functional groups, including halides, via a diazonium salt

intermediate.[6]
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Step 1: Diazotization

Step 2: Iodination (Sandmeyer Reaction)

Step 3: Purification

2-Amino-3,5-dibromobenzoic acid

Diazonium Salt Intermediate

  NaNO₂, aq. HCl
  0-5 °C

3,5-Dibromo-2-iodobenzoic acid (Crude Product)

  Potassium Iodide (KI)
  Room Temperature

Purified Product

  Recrystallization (e.g., from Ethanol/Water)

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 3,5-Dibromo-2-iodobenzoic acid.

Detailed Experimental Protocol
This protocol is hypothetical and should be adapted and optimized under appropriate

laboratory conditions.
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Diazotization:

In a three-neck flask equipped with a mechanical stirrer and a thermometer, suspend 2-

amino-3,5-dibromobenzoic acid (1.0 eq) in a solution of concentrated hydrochloric acid

and water.

Cool the suspension to 0-5 °C in an ice-salt bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 eq) dropwise, ensuring the

temperature remains below 5 °C.

Stir the mixture for an additional 30 minutes at 0-5 °C after the addition is complete to

ensure full formation of the diazonium salt. The solution should be tested with starch-

iodide paper to confirm a slight excess of nitrous acid.

Iodination:

In a separate beaker, dissolve potassium iodide (3.0 eq) in a minimal amount of water.

Slowly add the cold diazonium salt solution to the potassium iodide solution with vigorous

stirring. Effervescence (N₂ gas) will be observed.

Allow the reaction mixture to warm to room temperature and stir for 2-4 hours until gas

evolution ceases.

Work-up and Purification:

Collect the precipitated solid by vacuum filtration and wash thoroughly with cold water to

remove inorganic salts.

To remove any unreacted starting material and by-products, the crude solid can be

dissolved in a suitable organic solvent and washed with a solution of sodium thiosulfate to

reduce any excess iodine.

The crude product can be purified by recrystallization, likely from a solvent system like

ethanol/water or acetic acid/water, to yield the final product as a crystalline solid.
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Chemical Reactivity and Applications in Drug
Development
The true value of 3,5-Dibromo-2-iodobenzoic acid lies in its potential for selective, stepwise

functionalization. The differing bond strengths of C-I (~210 kJ/mol) and C-Br (~285 kJ/mol)

allow for high regioselectivity in cross-coupling reactions, a critical advantage in constructing

complex molecules.

Regioselective Cross-Coupling Reactions
The C-I bond is significantly more reactive towards oxidative addition in palladium-catalyzed

cross-coupling reactions than the C-Br bonds. This allows for the selective introduction of a

diverse range of substituents at the 2-position while leaving the two bromine atoms intact for

subsequent transformations.

Suzuki Coupling: Reaction with an aryl or vinyl boronic acid to form a new C-C bond. This is

a foundational reaction for creating biaryl structures common in many drug scaffolds.

Sonogashira Coupling: Coupling with a terminal alkyne to introduce an alkynyl group, a

versatile handle for further chemistry or as a key pharmacophore.

Heck Coupling: Reaction with an alkene to form a substituted alkene, useful for extending

carbon chains and building complexity.
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Selective Cross-Coupling at C-I Bond Products

3,5-Dibromo-2-iodobenzoic acid

Suzuki Coupling
(R-B(OH)₂ / Pd catalyst)

Sonogashira Coupling
(R-C≡CH / Pd, Cu catalyst)

Heck Coupling
(Alkene / Pd catalyst)

2-Aryl-3,5-dibromobenzoic acid

2-Alkynyl-3,5-dibromobenzoic acid

2-Alkenyl-3,5-dibromobenzoic acid

Click to download full resolution via product page

Caption: Regioselective functionalization of 3,5-Dibromo-2-iodobenzoic acid.

Derivatization of the Carboxylic Acid
The carboxylic acid moiety offers another orthogonal site for chemical modification:

Esterification: Conversion to esters can be used to create prodrugs, improving solubility or

cell permeability.[7]

Amide Formation: Coupling with amines to form amides is one of the most common

reactions in medicinal chemistry, creating stable and often biologically active linkages.

Causality in Experimental Design
When designing a synthetic sequence using this intermediate, the choice of reaction order is

critical. It is generally advisable to perform the palladium-catalyzed cross-coupling at the C-I

position before modifying the carboxylic acid. The reason is that many organometallic reagents

and catalysts can be sensitive to or deactivated by the acidic proton of the carboxyl group.

Protecting the acid as an ester may be necessary, but performing the coupling first often

provides a more direct and efficient route.
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Safety and Handling
As with all halogenated aromatic compounds, 3,5-Dibromo-2-iodobenzoic acid should be

handled with appropriate care in a well-ventilated fume hood. Based on data for similar

compounds, it is expected to be an irritant to the skin, eyes, and respiratory system. Standard

personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, is

mandatory.

Conclusion
3,5-Dibromo-2-iodobenzoic acid represents a sophisticated and highly valuable intermediate

for the advanced synthesis of complex organic molecules. Its defining feature—the predictable

and exploitable difference in reactivity between its iodo and bromo substituents—provides

chemists with a powerful tool for regioselective design. A thorough understanding of its

spectroscopic properties, coupled with a well-designed synthetic and purification strategy,

unlocks its full potential as a building block for novel therapeutics and advanced materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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